Cas no 122207-62-9 (L-Serinamide,N2-acetyl-L-arginylglycyl-L-a-aspartyl- (9CI))

L-Serinamide,N2-acetyl-L-arginylglycyl-L-a-aspartyl- (9CI) structure
122207-62-9 structure
Product Name:L-Serinamide,N2-acetyl-L-arginylglycyl-L-a-aspartyl- (9CI)
CAS No:122207-62-9
MF:C17H30N8O8
MW:474.468903064728
CID:185585
PubChem ID:3081210
Update Time:2025-04-19

L-Serinamide,N2-acetyl-L-arginylglycyl-L-a-aspartyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Serinamide,N2-acetyl-L-arginylglycyl-L-a-aspartyl- (9CI)
    • (3S)-3-[[2-[[(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(2S)-1-amino-3-hydroxy-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
    • acetyl-arginyl-glycyl-aspartyl-serinamide
    • Ac-Arg-gly-asp-ser-NH2
    • Ac-Rgds-NH2
    • L-Serinamide, N2-acetyl-L-arginylglycyl-L-alpha-aspartyl-
    • N~2~-acetyl-N~5~-(diaminomethylidene)-L-ornithylglycyl-L-alpha-aspartyl-L-serinamide
    • N2-Acetyl-L-arginylglycyl-L-alpha-aspartyl-L-serinamide
    • BDBM50003326
    • 3-[4-amino(imino)methylamino-1-methylcarboxamido-(1S)-butylcarboxamidomethylcarboxamido]-3-[1-carbamoyl-2-hydroxy-(1S)-ethylcarbamoyl]propanoic acid
    • DTXSID40153544
    • SCHEMBL5606014
    • 122207-62-9
    • 3-[2-(2-Acetylamino-5-guanidino-pentanoylamino)-acetylamino]-N-(1-carbamoyl-2-hydroxy-ethyl)-succinamic acid
    • CHEMBL420106
    • Inchi: 1S/C17H30N8O8/c1-8(27)23-9(3-2-4-21-17(19)20)15(32)22-6-12(28)24-10(5-13(29)30)16(33)25-11(7-26)14(18)31/h9-11,26H,2-7H2,1H3,(H2,18,31)(H,22,32)(H,23,27)(H,24,28)(H,25,33)(H,29,30)(H4,19,20,21)/t9-,10-,11-/m0/s1
    • InChI Key: GFOJSWCCTWFSJD-DCAQKATOSA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC(C)=O)NCC(N[C@H](C(N[C@H](C(N)=O)CO)=O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 474.2189
  • Monoisotopic Mass: 474.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 15
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.4
  • Topological Polar Surface Area: 281Ų

Experimental Properties

  • Density: 1.59
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.65
  • PSA: 281.42
  • LogP: 0.49430
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